Cas no 2098065-05-3 (2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098065-05-3
• MF: C₁₁H₁₂F₂N₄
• MW: 238.236588478088
• CID: 5726129
• PubChem ID: 121210860
• Update Time: 2025-06-08

2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• F2198-0545
• 2098065-05-3
• 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine
• AKOS026720953
• 2-[2-(difluoromethyl)-5-pyridin-3-ylpyrazol-3-yl]ethanamine

• Inchi： 1S/C11H12F2N4/c12-11(13)17-9(3-4-14)6-10(16-17)8-2-1-5-15-7-8/h1-2,5-7,11H,3-4,14H2
• InChI Key： CXEIYQFHZJQIEB-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC(C2C=NC=CC=2)=N1)CCN)F

Computed Properties

• Exact Mass: 238.10300272g/mol
• Monoisotopic Mass: 238.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine

Introduction to 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098065-05-3)

2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine, identified by its CAS number 2098065-05-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a difluoromethyl group and a pyridin-3-yl substituent in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural features of 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The pyrazole ring is a core structure in many pharmacologically active compounds, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The difluoromethyl group enhances metabolic stability and binding affinity, while the pyridin-3-yl moiety introduces hydrophobic interactions, which are crucial for receptor binding. These attributes make the compound an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine and biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential utility in treating a range of diseases. For instance, its structural similarity to known inhibitors of kinases and other enzymes involved in cancer pathways has been highlighted in several research publications.

The synthesis of 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The introduction of the difluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

In vitro studies have begun to elucidate the pharmacological profile of 2-(1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine. Initial results indicate that it exhibits inhibitory activity against certain enzymes and may have therapeutic potential in conditions such as inflammation and neurodegenerative diseases. The compound's ability to modulate biological pathways makes it a valuable asset in the quest for novel therapeutic agents.

The development of new drug candidates often relies on the identification of key structural motifs that enhance biological activity. The combination of a pyrazole core with functional groups like the difluoromethyl and pyridin-3-yl moieties in 2-(1-(difluoromethyl)-3-(pyridin-3-y l)-1H-pyrazol -5 -yl)ethan -1 -amine exemplifies this approach. Such structural features are often associated with improved pharmacokinetic properties, including better solubility and bioavailability.

As research progresses, the application of high-throughput screening techniques will likely accelerate the discovery of new derivatives of 2-(1-(difluoromethyl)-3-(pyridin -3 -yl ) -1 H -pyrazol -5 - yl)ethan -1 -amine with enhanced efficacy and reduced side effects. The integration of artificial intelligence (AI) tools in drug design has also shown promise in predicting molecular properties and optimizing lead compounds.

The role of computational methods in understanding the behavior of complex molecules like 2-(1-(difluoromethyl)-3-(pyridin -3 -yl ) -1 H -pyrazol -5 - yl)ethan -1 -amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the compound interacts with biological targets at an atomic level. These insights are crucial for designing molecules with improved binding affinity and selectivity.

Future studies may explore the potential use of 2-(1((difluoromethyl)-3((pyridin 34 yl)) 11 H pyrazol 35 yl)) ethan 31 11 amine (CAS No. 2098065 05 03) in combination therapies, where it could synergize with other drugs to achieve better therapeutic outcomes. The compound's versatility as a scaffold for drug design makes it a valuable asset in modern medicinal chemistry.

In conclusion, 2(( 11 (( difluoromethyl ) (( pyridin ) ) ) ) ) ethan ) amine(CAS No.20980650503) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover its potential applications, reinforcing its importance as a lead compound in drug discovery efforts.